Heptanoic acid, 2-acetyl-7-chloro-, ethyl ester
Cat. No. B3020404
Key on ui cas rn:
136879-36-2
M. Wt: 234.72
InChI Key: OPAYJXBCTOCXPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05268501
Procedure details
A mixture of ethyl acetoacetate [VI-1] (260.6 g, 2.0 mol), toluene (300 g) and 1-bromo-5-chloropentane [V-1] (311.0 g, 1.68 mol) is heated to 80°-90° C. Thereto is added anhydrous potassium carbonate (300 g), and the temperature thereof is raised to 100° C. The mixture is reacted at the same temperature for 18 hours. After completion of the reaction, the mixture is filtered, and the toluene layer is washed with water, and concentrated under reduced pressure to give crude ethyl 7-chloro-2-(1-oxo-ethyl)-heptanoate [II-1] (403.8 g, content; 68.8 %, yield; 69.1 %).
Yield
69.1%
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:7][CH2:8][CH3:9])(=[O:6])[CH2:2][C:3]([CH3:5])=[O:4].Br[CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][Cl:16].C(=O)([O-])[O-].[K+].[K+]>C1(C)C=CC=CC=1>[Cl:16][CH2:15][CH2:14][CH2:13][CH2:12][CH2:11][CH:2]([C:3](=[O:4])[CH3:5])[C:1]([O:7][CH2:8][CH3:9])=[O:6] |f:2.3.4|
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Inputs
Step One
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Name
|
|
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Quantity
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260.6 g
|
|
Type
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reactant
|
|
Smiles
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C(CC(=O)C)(=O)OCC
|
|
Name
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|
|
Quantity
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311 g
|
|
Type
|
reactant
|
|
Smiles
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BrCCCCCCl
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|
Name
|
|
|
Quantity
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300 g
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
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Step Two
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Name
|
|
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Quantity
|
300 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
100 °C
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is heated to 80°-90° C
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CUSTOM
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Type
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CUSTOM
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|
Details
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The mixture is reacted at the same temperature for 18 hours
|
|
Duration
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18 h
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
After completion of the reaction
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
the mixture is filtered
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WASH
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Type
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WASH
|
|
Details
|
the toluene layer is washed with water
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClCCCCCC(C(=O)OCC)C(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 403.8 g | |
| YIELD: PERCENTYIELD | 69.1% | |
| YIELD: CALCULATEDPERCENTYIELD | 102.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
